Cas no 721916-34-3 (5-(3-chlorophenyl)-4-2-(trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(3-chlorophenyl)-4-2-(trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol
• CAS No: 721916-34-3
• MF: C₁₅H₉ClF₃N₃S
• MW: 355.76527094841
• CID: 3105602
• PubChem ID: 2389066
• Update Time: 2025-05-25

5-(3-chlorophenyl)-4-2-(trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloro-phenyl)-4-(2-trifluoromethyl-phenyl)-4H-[1,2,4]triazole-3-thiol
• 5-(3-chlorophenyl)-4-2-(trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol
• AKOS034449577
• WDB91634
• 5-(3-chlorophenyl)-4-[2-(trifluoromethyl)phenyl]-2H-1,2,4-triazole-3-thione
• 3-(3-chlorophenyl)-4-[2-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-5-thione
• EN300-04739
• Z56277754
• 5-(3-chlorophenyl)-4-[2-(trifluoromethyl)phenyl]-4H-1,2,4-triazole-3-thiol
• CS-0219708
• 721916-34-3
• C15H9ClF3N3S

• Inchi： 1S/C15H9ClF3N3S/c16-10-5-3-4-9(8-10)13-20-21-14(23)22(13)12-7-2-1-6-11(12)15(17,18)19/h1-8H,(H,21,23)
• InChI Key： XAZURHOHHORKPA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NNC(N1C1C=CC=CC=1C(F)(F)F)=S

Computed Properties

• Exact Mass: 355.0157807Da
• Monoisotopic Mass: 355.0157807Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 59.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(3-chlorophenyl)-4-2-(trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol

5-(3-Chlorophenyl)-4-2-(Trifluoromethyl)Phenyl-4H-1,2,4-Triazole-3-Thiol (CAS No. 721916-34-3)

The compound 5-(3-chlorophenyl)-4-2-(trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol (CAS No. 721916-34-3) is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of triazole derivatives, which are well-known for their versatile properties and wide-ranging uses in various fields such as pharmaceuticals, agrochemicals, and materials science. The CAS number 721916-34-3 uniquely identifies this compound in chemical databases, ensuring its precise identification and reference in scientific literature.

The molecular structure of 5-(3-chlorophenyl)-4-2-(trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol is characterized by a triazole ring system fused with a thiol group and substituted with specific aromatic groups. The presence of the trifluoromethyl group introduces unique electronic and steric properties to the molecule, enhancing its stability and reactivity in various chemical environments. Additionally, the chlorophenyl substituent contributes to the compound's aromaticity and potential bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and cyclization processes. Researchers have employed methodologies such as the Huisgen cycloaddition reaction and subsequent functionalization steps to construct the triazole core. The incorporation of the trifluoromethyl group has been achieved through electrophilic substitution reactions on aromatic rings, ensuring high regioselectivity and purity of the final product.

The compound has garnered significant attention due to its potential applications in drug discovery. Triazole derivatives are known for their ability to modulate enzyme activity and interact with biological targets such as kinases and receptors. Recent studies have explored the anti-inflammatory and anti-cancer properties of 5-(3-chlorophenyl)-4-2-(trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol, demonstrating its ability to inhibit key enzymes involved in inflammatory pathways. Furthermore, its thiol group facilitates redox-sensitive drug delivery systems, making it a promising candidate for targeted therapies.

In the field of agrochemistry, this compound has shown potential as a fungicide due to its ability to disrupt fungal cell membranes. Studies conducted under controlled laboratory conditions have revealed its efficacy against common plant pathogens such as *Botrytis cinerea* and *Fusarium graminearum*. The trifluoromethyl substituent enhances lipophilicity, allowing better penetration into fungal cells while maintaining environmental stability.

From a materials science perspective, 5-(3-chlorophenyl)-4-2-(trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol has been investigated for its role in constructing advanced materials such as coordination polymers and metal organic frameworks (MOFs). Its thiol group serves as a versatile ligand for metal ions, enabling the formation of porous structures with applications in gas storage and catalysis.

Recent toxicological studies have focused on understanding the safety profile of this compound. In vitro assays have indicated low cytotoxicity against mammalian cell lines at therapeutic concentrations. However, further investigations are required to assess its long-term effects on human health and environmental impact.

In conclusion, 5-(3-chlorophenyl)-4-2-(trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol (CAS No. 721916